Cas no 89326-74-9 (Benzoic acid, 4-(butoxymethyl)-, ethyl ester)

Benzoic acid, 4-(butoxymethyl)-, ethyl ester structure
89326-74-9 structure
Product Name:Benzoic acid, 4-(butoxymethyl)-, ethyl ester
CAS No:89326-74-9
MF:C14H20O3
MW:236.306804656982
CID:604150
PubChem ID:71323610
Update Time:2025-04-19

Benzoic acid, 4-(butoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(butoxymethyl)-, ethyl ester
    • ethyl 4-(butoxymethyl)benzoate
    • DTXSID90753179
    • 89326-74-9
    • Inchi: 1S/C14H20O3/c1-3-5-10-16-11-12-6-8-13(9-7-12)14(15)17-4-2/h6-9H,3-5,10-11H2,1-2H3
    • InChI Key: IKQSMIWKBHMKGZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C(=O)OCC)=CC=1)CCCC

Computed Properties

  • Exact Mass: 236.14124450g/mol
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5Ų
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